Cas no 267406-39-3 (2-amino-2-methyl-1-(4-methyl-1-piperazinyl)-1-Propanone)

• Product Name: 2-amino-2-methyl-1-(4-methyl-1-piperazinyl)-1-Propanone
• CAS No: 267406-39-3
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 247842
• PubChem ID: 23077860
• Update Time: 2025-04-19

2-amino-2-methyl-1-(4-methyl-1-piperazinyl)-1-Propanone Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-1-(4-methyl-1-piperazinyl)-1-Propanone
• Piperazine,1-(2-amino-2-methyl-1-oxopropyl)-4-methyl- (9CI)
• 1-Propanone,2-amino-2-methyl-1-(4-methyl-1-piperazinyl)-
• 2,6-DIMETHYL-4-PROPANOYLPIPERAZIN-1-AMINE
• 2-amino-2-methyl-1-(4-methylpiperazin-1-yl)propan-1-one
• 1-(2-amino-2-methylpropionyl)-4-methylpiperazine
• 1-(2-amino-2-methyl-propionyl)-4-methylpiperazine
• 267406-39-3
• AKOS010515809
• PIPERAZINE, 1-(2-AMINO-2-METHYL-1-OXOPROPYL)-4-METHYL- (9CI)
• DTXSID50630331
• SCHEMBL2171890
• BHCOXAHSKHZKSC-UHFFFAOYSA-N

• Inchi： 1S/C9H19N3O/c1-9(2,10)8(13)12-6-4-11(3)5-7-12/h4-7,10H2,1-3H3
• InChI Key： BHCOXAHSKHZKSC-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)N)N1CCN(C)CC1

Computed Properties

• Exact Mass: 185.152812238g/mol
• Monoisotopic Mass: 185.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 49.6Ų